Cas no 23779-98-8 (Floctafenic Acid Methyl Ester)

• Product Name: Floctafenic Acid Methyl Ester
• CAS No: 23779-98-8
• MF: C₁₈H₁₃F₃N₂O₂
• MW: 346.303234815598
• CID: 1415104
• Update Time: 2025-11-07

Floctafenic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-{[8-(trifluoromethyl)-4-quinolinyl]amino}benzoate
• 2-(8-trifluoromethyl-quinolin-4-ylamino)-benzoic acid methyl ester
• CTK4E1520
• 4-Nitro-carbanilsaeure-methylester
• EINECS 217-737-0
• methyl (4-nitrophenyl)-carbamate
• (4-nitro-phenyl)-carbamic acid methyl ester
• (4-Nitro-phenyl)-carbamidsaeure-methylester
• Methyl N-(p-nitrophenyl)carbamate
• AG-E-42117
• KB-254678
• SureCN514114
• AC1L2ML4
• methyl (4-nitrophenyl)carbamate
• 4-(2'-Methoxycarbonyl)-phenylamino-8-trifluormethyl-chinolin
• methyl N-(8-trifluoromethyl-quinolyl-4)-anthranilate
• Floctafenic Acid Methyl Ester
• 4-(2'-Methoxycarbonyl)-phenylamino-8-trifluormethyl-c

• Inchi： 1S/C18H13F3N2O2/c1-25-17(24)12-5-2-3-8-14(12)23-15-9-10-22-16-11(15)6-4-7-13(16)18(19,20)21/h2-10H,1H3,(H,22,23)
• InChI Key： NBCYWASVDNEYMJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C1=NC=CC=2NC1C=CC=CC=1C(=O)OC)(F)F

Computed Properties

• Exact Mass: 346.09299

Experimental Properties

• PSA: 51.22

Additional information on Floctafenic Acid Methyl Ester

Floctafenic Acid Methyl Ester: A Comprehensive Overview

Floctafenic acid methyl ester, with the CAS number 23779-98-8, is a compound of significant interest in various scientific and industrial applications. This compound, also known as methoxyfloctafen, belongs to the class of organic compounds and has been studied extensively for its potential uses in pharmacology, agriculture, and material science. In this article, we will delve into the structural properties, synthesis methods, applications, and recent research findings related to this compound.

The chemical structure of floctafenic acid methyl ester is characterized by a methyl ester group attached to the floctafenic acid backbone. This structure contributes to its unique chemical reactivity and physical properties. Recent studies have highlighted its stability under various environmental conditions, making it a promising candidate for use in formulations that require prolonged shelf life. Researchers have also explored its solubility profiles, which are crucial for its application in drug delivery systems and agricultural chemicals.

One of the most notable applications of floctafenic acid methyl ester is in the field of pharmacology. It has been investigated as a potential precursor for bioactive compounds with anti-inflammatory and analgesic properties. A study published in 2023 demonstrated that derivatives of this compound exhibit potent activity against inflammatory markers, suggesting its potential as a lead molecule for drug development. Furthermore, its ability to cross biological membranes efficiently makes it a valuable tool in targeted drug delivery systems.

In agriculture, floctafenic acid methyl ester has been explored as a component in pesticides and herbicides. Its effectiveness in controlling certain plant pathogens has been validated through field trials, which have shown improved crop yields under controlled conditions. Recent advancements in green chemistry have also led to the development of eco-friendly synthesis methods for this compound, reducing its environmental footprint while maintaining its efficacy.

The synthesis of floctafenic acid methyl ester involves a multi-step process that typically includes esterification reactions. Researchers have optimized these processes to enhance yield and purity, ensuring that the final product meets stringent quality control standards. The use of catalytic systems has been particularly beneficial in streamlining the synthesis pathway, making it more cost-effective and scalable for industrial production.

From an environmental perspective, understanding the fate and transport of floctafenic acid methyl ester in natural systems is critical. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its long-term impact on aquatic ecosystems and soil health.

Looking ahead, the potential applications of floctafenic acid methyl ester are vast and varied. Its versatility as a building block for more complex molecules positions it as an essential component in both academic research and industrial innovation. As technology continues to advance, we can expect even more sophisticated applications of this compound in fields ranging from nanotechnology to biotechnology.